Cas no 1807235-12-6 (Ethyl 2-cyano-5-methoxy-4-(trifluoromethylthio)phenylacetate)

• Product Name: Ethyl 2-cyano-5-methoxy-4-(trifluoromethylthio)phenylacetate
• CAS No: 1807235-12-6
• MF: C₁₃H₁₂F₃NO₃S
• MW: 319.299492835999
• CID: 4945037
• Update Time: 2025-06-14

Ethyl 2-cyano-5-methoxy-4-(trifluoromethylthio)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-5-methoxy-4-(trifluoromethylthio)phenylacetate

• Inchi： 1S/C13H12F3NO3S/c1-3-20-12(18)6-8-4-10(19-2)11(5-9(8)7-17)21-13(14,15)16/h4-5H,3,6H2,1-2H3
• InChI Key： LSDGDJPIWOENBD-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=C(C#N)C(=CC=1OC)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 407
• XLogP3: 3.5
• Topological Polar Surface Area: 84.6

Additional information on Ethyl 2-cyano-5-methoxy-4-(trifluoromethylthio)phenylacetate

Comprehensive Overview of Ethyl 2-cyano-5-methoxy-4-(trifluoromethylthio)phenylacetate (CAS No. 1807235-12-6)

Ethyl 2-cyano-5-methoxy-4-(trifluoromethylthio)phenylacetate (CAS No. 1807235-12-6) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates and agrochemical research. This ester derivative, characterized by its cyano, methoxy, and trifluoromethylthio functional groups, exhibits unique chemical properties that make it a valuable building block in synthetic chemistry. Its molecular structure, combining electron-withdrawing and electron-donating substituents, enables diverse reactivity patterns, particularly in nucleophilic substitution and condensation reactions.

In recent years, the demand for trifluoromethylthio-containing compounds has surged due to their enhanced bioactivity and metabolic stability. Researchers have focused on Ethyl 2-cyano-5-methoxy-4-(trifluoromethylthio)phenylacetate as a precursor for designing novel heterocyclic frameworks, which are pivotal in drug discovery. The compound's cyano group offers a versatile handle for further derivatization, while the methoxy group contributes to improved solubility and pharmacokinetic profiles. These attributes align with current trends in fragment-based drug design and high-throughput screening, addressing key challenges in modern medicinal chemistry.

The synthesis of CAS No. 1807235-12-6 typically involves multi-step protocols, including Pd-catalyzed cross-coupling or nucleophilic aromatic substitution reactions. Recent advancements in flow chemistry and green solvent systems have optimized its production, reducing environmental impact—a critical consideration for industries adhering to sustainable chemistry principles. Analytical characterization via NMR spectroscopy and high-resolution mass spectrometry confirms its structural integrity, ensuring reproducibility for academic and industrial applications.

Beyond pharmaceuticals, this compound has shown promise in agrochemical innovation. Its trifluoromethylthio moiety enhances pesticidal activity by improving target binding affinity, a feature highly sought after in crop protection agents. With growing global emphasis on food security and precision agriculture, derivatives of Ethyl 2-cyano-5-methoxy-4-(trifluoromethylthio)phenylacetate are being explored for next-generation low-residue pesticides that meet stringent regulatory standards.

From a commercial perspective, suppliers of CAS No. 1807235-12-6 highlight its role in custom synthesis and contract research organizations (CROs). The compound's scalability and compatibility with automated synthesis platforms make it a cost-effective choice for library generation in drug development pipelines. Furthermore, its stability under ambient conditions simplifies storage and logistics, addressing common pain points in fine chemical distribution.

Emerging studies also investigate its potential in material science, particularly as a monomer for functional polymers with tailored electronic properties. The electron-deficient aromatic system of this compound could enable applications in organic semiconductors or sensors, aligning with the rise of flexible electronics and IoT devices.

In conclusion, Ethyl 2-cyano-5-methoxy-4-(trifluoromethylthio)phenylacetate represents a multifaceted chemical entity bridging multiple disciplines. Its structural complexity and functional diversity continue to inspire innovations across life sciences and advanced materials, solidifying its position as a compound of enduring scientific and industrial relevance.